6,7-Dichloro-5-hydroxy-2-isopropylbenzo[b]thiophene

• Molecular Formula: C11H10Cl2OS
• Molecular Weight: 261.2 g/mol
• IUPAC Name: 6,7-dichloro-2-propan-2-yl-1-benzothiophen-5-ol
• InChI: InChI=1S/C11H10Cl2OS/c1-5(2)8-4-6-3-7(14)9(12)10(13)11(6)15-8/h3-5,14H,1-2H3
• InChI Key: BFVPOXMQHRTAFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=CC(=C(C(=C2S1)Cl)Cl)O

Description

6,7-Dichloro-5-hydroxy-2-isopropylbenzo[b]thiophene is a useful research compound. Its molecular formula is C11H10Cl2OS and its molecular weight is 261.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 6.00 g of 6,7-dichloro-2-isopropyl-5-methoxybenzo[b]thiophene and 50 g of pyridine hydrochloride, is heated under nitrogen with stirring in a 185° bath for 4.5 hours and at 200° for one hour. The reaction is cooled, triturated with 500 ml of water and extracted with three 150 ml-portions of ether. The combined ether extracts are washed with one 150 ml-portion of 2N hydrochloric acid, two 150 ml-portions of water and one 50 ml-portion of saturated sodium chloride solution and dried over magnesium sulfate to give 5.61 g of 6,7-dichloro-5-hydroxy-2-isopropylbenzo[b]thiophene as an amber oil which crystallized on standing to a product having mp 44.5-46.5. A sample recrystallized twice from hexane melts at 44.5°-46.5°.

Synthesis routes and methods II

Procedure details